Cas no 2228180-90-1 (1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol
• CAS No: 2228180-90-1
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 5946013
• PubChem ID: 165782374
• Update Time: 2025-05-25

1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol
• 1-[1-(5-bromo-2-chloropyridin-3-yl)cyclopropyl]ethan-1-ol
• 2228180-90-1
• EN300-1937002

• Inchi： 1S/C10H11BrClNO/c1-6(14)10(2-3-10)8-4-7(11)5-13-9(8)12/h4-6,14H,2-3H2,1H3
• InChI Key： XZSSIWFEBPDONO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C(C)O)CC1)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol

Comprehensive Overview of 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol (CAS No. 2228180-90-1)

The compound 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol (CAS No. 2228180-90-1) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring a cyclopropyl ring and halogenated pyridine moiety, this compound serves as a critical intermediate in the synthesis of advanced bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel small-molecule inhibitors and crop protection agents.

In recent years, the demand for halogenated heterocycles like 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol has surged due to their versatility in drug discovery. The presence of both bromine and chlorine atoms in its structure enhances its reactivity, making it a valuable building block for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This aligns with the growing trend in medicinal chemistry to develop targeted therapies for complex diseases, where precision and molecular diversity are paramount.

From an agrochemical perspective, the pyridine core of this compound is of particular interest. Modern pesticide formulations increasingly rely on halogenated pyridines due to their efficacy against resistant pest strains. The cyclopropyl group further contributes to the compound's stability and bioavailability, addressing key challenges in sustainable agriculture. These attributes make CAS No. 2228180-90-1 a subject of ongoing research in developing next-generation environmentally friendly agrochemicals.

The synthesis of 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol typically involves multi-step organic reactions, including halogenation and cyclopropanation processes. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to ensure its purity and structural integrity. These quality control measures are critical given the compound's role in high-value applications, reflecting the pharmaceutical industry's emphasis on QC/QA compliance.

As the scientific community continues to explore structure-activity relationships (SAR) in drug design, compounds like 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol provide valuable insights. Its modular structure allows for systematic modifications to optimize pharmacokinetic properties, a hot topic in preclinical research. Furthermore, its potential as a chiral synthon in asymmetric synthesis aligns with the industry's shift toward enantioselective catalysis, addressing the demand for optically pure pharmaceuticals.

In conclusion, 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-ol (CAS No. 2228180-90-1) represents a compelling case study in modern chemical innovation. Its dual relevance to life sciences and material sciences, combined with its adaptability to cutting-edge synthetic methodologies, positions it as a compound of enduring scientific and industrial significance. Ongoing research will likely uncover further applications, solidifying its role in advancing green chemistry and precision medicine initiatives worldwide.